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Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B15583854

NCGC00244536 Technical Support Center

This technical support center provides essential information on the stability and storage of
NCGC00244536, a potent KDM4B inhibitor.[1][2][3] It is intended for researchers, scientists,
and drug development professionals to ensure the proper handling and use of this compound
in their experiments.

Stability and Storage Conditions

Proper storage is critical to maintain the integrity and activity of NCGC00244536. Below is a
summary of the recommended storage conditions for this compound in both solid form and in
solvent.
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Storage

Form Duration Source(s)
Temperature
Solid (Powder) -20°C > 4 years Cayman Chemical[4]
MedchemExpress,
-20°C 3 years Selleck Chemicals[1]
[5]
-20°C > 2 years MOLNOVA[2]
4°C 2 years MedchemExpress[1]
MedchemExpress,
In Solvent -80°C 1 year Selleck Chemicals[1]
[5]
-20°C 6 months MedchemExpress[1]
-20°C 1 month Selleck Chemicals[5]

Frequently Asked Questions (FAQS)

A collection of frequently asked questions to address common issues and concerns regarding
the handling and stability of NCGC00244536.

Q1: What is the recommended solvent for preparing stock solutions of NCGC002445367

Al: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing stock solutions of
NCGC00244536.[1][2][4][5] It is soluble in DMSO at concentrations of 210 mg/mL[4] and up to
100 mg/mL.[2] Acetonitrile can also be used, but the compound is only slightly soluble (0.1-1
mg/mL).[4]

Q2: How should | store the stock solution?

A2: For long-term storage, it is recommended to store stock solutions at -80°C, which should
maintain stability for up to one year.[1][5] For shorter-term storage, -20°C is acceptable for up
to six months.[1] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution
into smaller volumes for single-use.[5]
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Q3: Can | store the compound in its solid form at room temperature?

A3: While NCGC00244536 is shipped at room temperature and is stable for a few days under
these conditions, for long-term storage, it should be stored at -20°C as a powder.[4][6]

Q4: | observe precipitation in my stock solution after thawing. What should | do?

A4: If you observe precipitation, gently warm the solution and vortex or sonicate until the solid
is fully dissolved. To prevent precipitation, ensure you are using a high-purity, anhydrous grade
of DMSO, as moisture can affect solubility.[5]

Q5: Are there any specific handling instructions | should be aware of?

A5: It is recommended to handle NCGC00244536 in a well-ventilated area and use appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Troubleshooting Guide

This section provides a logical workflow to troubleshoot potential stability-related issues with
NCGC00244536.
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Troubleshooting Workflow for NCGC00244536
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Caption: Troubleshooting workflow for NCGC00244536 stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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